Cas no 851781-02-7 (N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851781-02-7
• MF: C₂₂H₂₀N₄O₆S₂
• MW: 500.547402381897
• CID: 6011039
• PubChem ID: 5045625
• Update Time: 2025-05-19

N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(4-(5-(3-nitrophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[4,5-dihydro-5-(3-nitrophenyl)-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
• AKOS008147101
• N-[4-[2-(benzenesulfonyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• F0622-0036
• N-{4-[1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• Z815263936
• 851781-02-7

• Inchi： 1S/C22H20N4O6S2/c1-33(29,30)24-18-12-10-16(11-13-18)21-15-22(17-6-5-7-19(14-17)26(27)28)25(23-21)34(31,32)20-8-3-2-4-9-20/h2-14,22,24H,15H2,1H3
• InChI Key： FIVWTNYEXLTJNC-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CC([N+]([O-])=O)=C3)N(S(C3=CC=CC=C3)(=O)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 500.08242672g/mol
• Monoisotopic Mass: 500.08242672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 686.2±65.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Professional Introduction to N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851781-02-7)

N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 851781-02-7, represents a novel molecular entity with a unique structural framework that combines elements of sulfonamide and pyrazole derivatives. The presence of multiple pharmacophoric groups, including benzenesulfonyl and 3-nitrophenyl substituents, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural composition of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is meticulously designed to interact with biological targets in a highly specific manner. The sulfonamide moiety is a well-known pharmacophore in medicinal chemistry, often utilized for its ability to modulate enzyme activity and receptor binding. In this compound, the sulfonamide group is linked to a pyrazole ring, which is another heterocyclic system known for its biological activity and potential therapeutic applications. The pyrazole core is further functionalized with a phenyl ring substituted at the 3-position by a 3-nitrophenyl group, enhancing the compound's complexity and diversity.

The synthesis of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves a series of well-established organic reactions, including sulfonylation, condensation, and cyclization processes. These synthetic steps are carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic methodologies allows for the introduction of various substituents at specific positions within the molecular framework, enabling fine-tuning of the compound's pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules that incorporate both sulfonamide and pyrazole moieties. These combinations have shown promise in various disease models, particularly in oncology and inflammation-related disorders. The unique structural features of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide make it an attractive candidate for further investigation into its biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways.

The 3-nitrophenyl group in the molecular structure of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is particularly noteworthy as it can influence the electronic properties of the molecule. The nitro group is known to be metabolically labile and can undergo reduction or nucleophilic substitution reactions, which may lead to the formation of active metabolites. This characteristic adds another layer of complexity to the compound's pharmacological profile and may contribute to its overall therapeutic efficacy.

The potential applications of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide span across multiple therapeutic areas. In oncology, compounds with sulfonamide and pyrazole cores have demonstrated activity against various cancer cell lines by interfering with key signaling pathways. Additionally, this molecule may have utility in treating inflammatory diseases by modulating cytokine production and immune cell function. The 3-nitrophenyl substituent could further enhance its anti-inflammatory properties by serving as a scaffold for interactions with specific inflammatory mediators.

Ongoing research efforts are focused on evaluating the pharmacokinetic properties of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-y}methanesulfonamide to determine its bioavailability and metabolic stability. These studies are crucial for understanding how the compound behaves within the body and for identifying potential dosing regimens that maximize therapeutic effect while minimizing side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's chemical structure and degradation products.

The development of novel drug candidates like N-{4-[...]